Cas no 1891947-59-3 (1-(2,5-difluoro-4-methylphenyl)cyclohexan-1-amine)

• Product Name: 1-(2,5-difluoro-4-methylphenyl)cyclohexan-1-amine
• CAS No: 1891947-59-3
• MF: C₁₃H₁₇F₂N
• MW: 225.277590513229
• CID: 6564201
• PubChem ID: 117323801
• Update Time: 2025-10-31

1-(2,5-difluoro-4-methylphenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-difluoro-4-methylphenyl)cyclohexan-1-amine
• 1891947-59-3
• EN300-1998273

• Inchi： 1S/C13H17F2N/c1-9-7-12(15)10(8-11(9)14)13(16)5-3-2-4-6-13/h7-8H,2-6,16H2,1H3
• InChI Key： KVQYVTAKNSYVEM-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1C1(CCCCC1)N)F

Computed Properties

• Exact Mass: 225.13290587g/mol
• Monoisotopic Mass: 225.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,5-difluoro-4-methylphenyl)cyclohexan-1-amine

Research Briefing on 1-(2,5-difluoro-4-methylphenyl)cyclohexan-1-amine (CAS: 1891947-59-3): Recent Advances and Applications

1-(2,5-difluoro-4-methylphenyl)cyclohexan-1-amine (CAS: 1891947-59-3) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential. The compound's unique structural features, including the difluoro and methyl substitutions on the phenyl ring, make it a promising candidate for further investigation in various biomedical contexts.

Recent studies have explored the synthesis and optimization of 1-(2,5-difluoro-4-methylphenyl)cyclohexan-1-amine, with particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. Researchers have also investigated its stability under various conditions, which is critical for its potential use in pharmaceutical formulations.

In terms of pharmacological activity, preliminary in vitro and in vivo studies suggest that 1-(2,5-difluoro-4-methylphenyl)cyclohexan-1-amine exhibits notable interactions with specific biological targets. For instance, it has shown affinity for certain neurotransmitter receptors, indicating potential applications in neurological disorders. Additionally, its metabolic profile and pharmacokinetic properties are being evaluated to assess its suitability as a drug candidate. These findings are supported by recent publications in peer-reviewed journals, which highlight the compound's promising therapeutic index.

The therapeutic potential of 1-(2,5-difluoro-4-methylphenyl)cyclohexan-1-amine extends to several disease areas, including central nervous system (CNS) disorders and inflammatory conditions. Researchers are particularly interested in its ability to modulate specific signaling pathways, which could lead to the development of novel treatments for diseases such as depression, anxiety, and chronic pain. Ongoing preclinical studies aim to further elucidate its mechanism of action and optimize its efficacy and safety profiles.

In conclusion, 1-(2,5-difluoro-4-methylphenyl)cyclohexan-1-amine (CAS: 1891947-59-3) represents a promising compound in the field of medicinal chemistry, with diverse potential applications. Continued research efforts are expected to uncover additional insights into its pharmacological properties and therapeutic utility, paving the way for future clinical development. This briefing underscores the importance of further investigation into this compound and its derivatives to fully realize its potential in addressing unmet medical needs.